6-Chloro-N-isopropyl-N'-m-tolyl-[1,3,5]triazine-2,4-diamine

• Molecular Formula: C13H16ClN5
• Molecular Weight: 277.75 g/mol
• IUPAC Name: 6-chloro-4-N-(3-methylphenyl)-2-N-propan-2-yl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C13H16ClN5/c1-8(2)15-12-17-11(14)18-13(19-12)16-10-6-4-5-9(3)7-10/h4-8H,1-3H3,(H2,15,16,17,18,19)
• InChI Key: KUNWWRHDNXYZAG-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC2=NC(=NC(=N2)Cl)NC(C)C
• solubility: 20 [ug/mL]

Description

6-Chloro-N-isopropyl-N'-m-tolyl-[1,3,5]triazine-2,4-diamine is a chemical compound that belongs to the family of triazine-based herbicides. It is commonly known as metribuzin and has been widely used in agriculture to control the growth of weeds in crops such as soybeans, corn, and wheat. Metribuzin is a potent herbicide that has been shown to have a significant impact on weed control, making it an essential tool for farmers in maintaining crop yields.

Mechanism of Action

Metribuzin works by inhibiting the photosynthesis process in plants, which leads to a reduction in chlorophyll production and ultimately, plant death. The herbicide is absorbed by the plant through the roots and leaves and is then translocated throughout the plant, resulting in the inhibition of photosynthesis.
Biochemical and Physiological Effects:
Metribuzin has been shown to have a range of biochemical and physiological effects on plants, including the inhibition of nitrogen fixation and the alteration of amino acid metabolism. The herbicide has also been shown to have an impact on the antioxidant system of plants, leading to increased oxidative stress and damage.

Advantages and Limitations for Lab Experiments

Metribuzin is a potent herbicide that can be used in laboratory experiments to study the effects of herbicides on plants. Its high solubility in water and polar organic solvents makes it easy to use in experiments. However, the potential environmental concerns associated with metribuzin use limit its applicability in certain experiments.

Future Directions

There are several future directions for research on metribuzin, including the development of new herbicides with improved environmental profiles and the investigation of the potential impact of metribuzin on human health. Additionally, researchers can explore the use of metribuzin in combination with other herbicides to improve weed control and reduce the potential for herbicide resistance. Finally, further research is needed to understand the long-term impact of metribuzin on soil and water quality and to develop strategies for minimizing its environmental impact.

Synthesis Methods

The synthesis of metribuzin can be achieved through several methods, including the reaction of 4-amino-6-chloro-1,3,5-triazine with isopropylamine and m-toluidine. This process results in the formation of a white crystalline solid that is highly soluble in water and polar organic solvents.

Scientific Research Applications

Metribuzin has been extensively studied for its herbicidal properties and its potential impact on the environment. Researchers have investigated the effects of metribuzin on soil microorganisms, aquatic organisms, and non-target plants. Studies have shown that metribuzin can persist in soil and water for extended periods, leading to potential environmental concerns.